N-(6-methylpyridine-2-yl)benzene-1,2-diamine

• Molecular Formula: C12H13N3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 2-N-(6-methylpyridin-2-yl)benzene-1,2-diamine
• InChI: InChI=1S/C12H13N3/c1-9-5-4-8-12(14-9)15-11-7-3-2-6-10(11)13/h2-8H,13H2,1H3,(H,14,15)
• InChI Key: XUPOCCMXCYTEBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=CC=CC=C2N

Description

N-(6-methylpyridine-2-yl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C12H13N3 and its molecular weight is 199.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

42.1 g (0.11 mol) of N1-(diphenylmethylene)-N2-(6-methylpyridine-2-yl)benzene-1,2-diamine was dissolved in tetrahydrofuran (100 ml), and 10% hydrochloric acid (45 ml) was added thereto, and was stirred for 2 hours at room temperature. The solvent was distilled off under reduced pressure, and water was added to the residue thus obtained and washed with ethyl acetate. Then, the aqueous layer was adjusted to pH>11, and the aqueous layer was extracted with methylene chloride. The organic layer was washed with saturated brine, and dried over anhydrous magnesium sulfate, and then the solvent was distilled off under reduced pressure to obtain 19.8 g (yield: 83%) of N-(6-methylpyridine-2-yl)benzene-1,2-diamine.